Cas no 1361748-59-5 (2-(trifluoromethoxy)pyridine-4-carbonitrile)

• Product Name: 2-(trifluoromethoxy)pyridine-4-carbonitrile
• CAS No: 1361748-59-5
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 5304092
• Update Time: 2026-03-10

2-(trifluoromethoxy)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)isonicotinonitrile
• 2-(trifluoromethoxy)pyridine-4-carbonitrile
• SB21424
• 4-Pyridinecarbonitrile, 2-(trifluoromethoxy)-

• Inchi： 1S/C7H3F3N2O/c8-7(9,10)13-6-3-5(4-11)1-2-12-6/h1-3H
• InChI Key： FEWRCXDOJDWGPO-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 2-(trifluoromethoxy)pyridine-4-carbonitrile

2-(Trifluoromethoxy)Pyridine-4-Carbonitrile: A Comprehensive Overview

The compound with CAS No 1361748-59-5, commonly referred to as 2-(trifluoromethoxy)pyridine-4-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethoxy group at the 2-position and a cyano group at the 4-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable building block in various synthetic pathways.

2-(Trifluoromethoxy)pyridine-4-carbonitrile is notable for its high stability and reactivity, which are attributes that make it suitable for a wide range of applications. The trifluoromethoxy group is known for its electron-withdrawing nature, which enhances the molecule's ability to participate in various chemical reactions, including nucleophilic substitutions and electrophilic additions. Similarly, the cyano group at the 4-position contributes to the compound's polarity and solubility properties, further enhancing its versatility in synthetic chemistry.

Recent studies have highlighted the potential of 2-(trifluoromethoxy)pyridine-4-carbonitrile in drug discovery efforts. Researchers have explored its role as a precursor in the synthesis of bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have shown promise in targeting specific enzymes involved in cancer progression and inflammatory diseases. The ability to modify the molecule's structure to enhance bioavailability and selectivity has positioned it as a valuable tool in medicinal chemistry.

In the realm of agrochemicals, 2-(trifluoromethoxy)pyridine-4-carbonitrile has been investigated for its potential as a precursor in the development of novel pesticides and herbicides. Its unique reactivity allows for the creation of compounds with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The synthesis of 2-(trifluoromethoxy)pyridine-4-carbonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of a suitable precursor with the trifluoromethoxy group followed by subsequent modifications to introduce the cyano functionality. The development of efficient synthetic routes has been an area of active research, driven by the need for cost-effective and environmentally friendly production methods.

From a materials science perspective, 2-(trifluoromethoxy)pyridine-4-carbonitrile has shown potential as a component in advanced materials such as polymers and coordination complexes. Its ability to form stable bonds with metal ions makes it a promising candidate for applications in catalysis and sensing technologies. Recent studies have demonstrated its utility in designing sensors for detecting trace amounts of heavy metals in environmental samples.

In conclusion, 2-(trifluoromethoxy)pyridine-4-carbonitrile (CAS No 1361748-59-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and application development, underscore its importance as a key building block in modern chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation across various industries is expected to grow significantly.